Abscisic acid (ABA) is a plant hormone that plays a critical role in regulating various physiological processes, including stress responses, seed dormancy, and development. It is synthesized from carotenoids through a series of enzymatic reactions. ABA functions primarily as an intracellular messenger, modulating gene expression and protein activity to influence cellular activities. Derivatives of abscisic acid include methylated forms such as 5-methylandrostan-3,17-dione (MDA), which exhibit enhanced stability and bioavailability compared to the parent compound. These derivatives are increasingly utilized in agricultural applications due to their improved efficacy in stress management and yield improvement. In addition to its natural occurrence, synthetic analogs of ABA have been developed for various applications, including plant growth regulation, stress tolerance enhancement, and seed germination promotion. The versatility of ABA and its derivatives makes them indispensable tools in plant biology research and agricultural science, contributing significantly to sustainable agriculture practices.